Cas no 2034515-10-9 (3-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-1-(3-fluoro-4-methylphenyl)urea)

3-{4-(Dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-1-(3-fluoro-4-methylphenyl)urea is a triazine-based urea derivative with potential applications in agrochemical and pharmaceutical research. Its structure incorporates a dimethylamino-methoxy triazine core, which may contribute to selective herbicidal or inhibitory activity. The presence of a fluoro-methylphenyl moiety enhances its binding affinity and metabolic stability. This compound is of interest due to its potential as a precursor or active ingredient in crop protection agents, leveraging its triazine scaffold for targeted interactions with biological systems. Its synthetic versatility allows for further modifications to optimize efficacy and environmental compatibility. Suitable for research in selective herbicide development or enzyme inhibition studies.
3-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-1-(3-fluoro-4-methylphenyl)urea structure
2034515-10-9 structure
Product Name:3-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-1-(3-fluoro-4-methylphenyl)urea
CAS No:2034515-10-9
MF:C15H19FN6O2
MW:334.348765611649
CID:6118372
PubChem ID:121016848
Update Time:2025-06-08

3-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-1-(3-fluoro-4-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

    • 3-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-1-(3-fluoro-4-methylphenyl)urea
    • 3-{[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]methyl}-1-(3-fluoro-4-methylphenyl)urea
    • 1-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-3-(3-fluoro-4-methylphenyl)urea
    • AKOS026700868
    • 1-[[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]methyl]-3-(3-fluoro-4-methylphenyl)urea
    • 2034515-10-9
    • F6438-3137
    • Inchi: 1S/C15H19FN6O2/c1-9-5-6-10(7-11(9)16)18-14(23)17-8-12-19-13(22(2)3)21-15(20-12)24-4/h5-7H,8H2,1-4H3,(H2,17,18,23)
    • InChI Key: FBERUZBMDWKSIL-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C)NC(NCC1N=C(N=C(N=1)N(C)C)OC)=O

Computed Properties

  • Exact Mass: 334.15535203g/mol
  • Monoisotopic Mass: 334.15535203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 92.3Ų

3-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-1-(3-fluoro-4-methylphenyl)urea Pricemore >>

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Additional information on 3-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-1-(3-fluoro-4-methylphenyl)urea

Comprehensive Overview of 3-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-1-(3-fluoro-4-methylphenyl)urea (CAS No. 2034515-10-9)

The compound 3-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-1-(3-fluoro-4-methylphenyl)urea, identified by its CAS No. 2034515-10-9, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This molecule features a unique triazine core, which is known for its versatility in biological applications. The presence of a dimethylamino group and a methoxy substituent on the triazine ring, combined with a fluoro-4-methylphenyl urea moiety, contributes to its distinct physicochemical properties and potential bioactivity.

In recent years, the demand for novel triazine-based compounds has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in how modifications to the triazine scaffold, such as the introduction of a fluoro or methyl group, can enhance selectivity and efficacy. The compound 2034515-10-9 exemplifies this trend, as its structural features align with current efforts to develop targeted therapies and sustainable agrochemicals. Its urea linkage further expands its potential utility, as urea derivatives are widely explored for their hydrogen-bonding capabilities and role in molecular recognition.

From a synthetic perspective, 3-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-1-(3-fluoro-4-methylphenyl)urea represents a fascinating case study in heterocyclic chemistry. The incorporation of a triazin-2-ylmethyl group requires precise control over reaction conditions to avoid side products. This complexity has led to increased interest in optimizing synthetic routes, with many researchers exploring catalytic methods or green chemistry approaches to improve yields and reduce environmental impact. Such innovations are critical as the chemical industry shifts toward more sustainable practices.

The pharmacological potential of CAS No. 2034515-10-9 is another area of active investigation. Preliminary studies suggest that its triazine-urea hybrid structure may interact with enzymes or receptors involved in disease pathways. For instance, similar compounds have shown promise as kinase inhibitors or antimicrobial agents. While detailed mechanistic studies are still underway, the compound's dimethylamino and fluoro substituents could play a key role in modulating its bioactivity, making it a candidate for further preclinical evaluation.

In agrochemical applications, 3-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-1-(3-fluoro-4-methylphenyl)urea is being explored for its potential as a herbicide or plant growth regulator. The triazine class has a long history in agriculture, with compounds like atrazine serving as benchmarks. However, newer derivatives like 2034515-10-9 aim to address challenges such as resistance development and environmental persistence. Its methoxy and methylphenyl groups may offer improved soil mobility or reduced toxicity to non-target species, aligning with the industry's push for greener solutions.

Analytical characterization of this compound is also a topic of interest. Advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are employed to confirm its purity and structural integrity. These methods are essential for ensuring reproducibility in research and development, particularly when scaling up synthesis for commercial applications. The compound's CAS No. 2034515-10-9 serves as a unique identifier in global chemical databases, facilitating collaboration and regulatory compliance.

As the scientific community continues to explore triazine-urea hybrids, 2034515-10-9 stands out as a compelling example of innovation in molecular design. Its multifaceted applications—from pharmaceuticals to agriculture—highlight the enduring relevance of heterocyclic chemistry in solving real-world problems. Future research will likely focus on elucidating its mechanism of action, optimizing its performance, and assessing its safety profile, ensuring that it meets the stringent standards of modern science and industry.

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